![molecular formula C8H8O4 B7934505 (R)-4-hydroxymandelic acid CAS No. 13244-78-5](/img/structure/B7934505.png)
(R)-4-hydroxymandelic acid
Overview
Description
(R)-4-hydroxymandelic acid is a 4-hydroxymandelic acid that has R-configuration. It is a conjugate acid of a (R)-4-hydroxymandelate. It is an enantiomer of a (S)-4-hydroxymandelic acid.
Scientific Research Applications
Biomanufacturing and Fermentation : (R)-4-Hydroxymandelic acid can be produced using metabolically engineered Escherichia coli and Saccharomyces cerevisiae. These microorganisms can ferment glucose and other substrates to synthesize 4-hydroxymandelic acid, which is valuable for pharmaceuticals and food additives (Fei-Fei et al., 2016); (Reifenrath & Boles, 2018).
Production of Mandelic Acid Isomers : Research demonstrates the ability to produce S- or R-mandelic acid from glucose via genetic modification of the L-phenylalanine pathway in E. coli. This approach provides a renewable method to produce these isomers (Sun et al., 2011).
Polymer Synthesis : (R)-4-Hydroxymandelic acid has been used in the creation of a novel type of organic polymer containing poly(benzofuran-co-arylacetic acid) structures. These polymers, formed through C-C bond formation and lactone formation, have applications in nanomedicine and organocatalysis (Nan et al., 2017).
Medical Diagnostics : The derivative 3-methoxy-4-hydroxymandelic acid is used in clinical chemistry for diagnosing conditions like pheochromocytoma, where its concentration in urine is measured (Pisano et al., 1962).
Biosensors and Enzyme Engineering : Directed evolution of the PobR allosteric transcription factor has been used to create biosensors responsive to 4-hydroxymandelic acid. This indicates potential applications in monitoring and improving its production (Liang et al., 2021).
Enzymatic Catalysis : Enzymes like hydroxymandelate synthase from Amycolatopsis mediterranei have been used in biocatalysis for the production of mandelic acids, demonstrating the utility of (R)-4-hydroxymandelic acid in enzyme-mediated synthetic processes (Youn et al., 2020).
Biocatalytic Synthesis : Studies focus on biocatalytic methods for producing optically pure mandelic acids and their analogs, including (R)-4-hydroxymandelic acid, showcasing its importance in the synthesis of pharmaceutical ingredients (Martínková & Křen, 2018).
Chiral Separation : Liquid chromatographic methods have been developed for the chiral separation of mandelic acid enantiomers, including 4-hydroxymandelic acid, which is crucial for pharmaceutical applications (Zhou et al., 2013).
properties
IUPAC Name |
(2R)-2-hydroxy-2-(4-hydroxyphenyl)acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O4/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12)/t7-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHXHKYRQLYQUIH-SSDOTTSWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(=O)O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1[C@H](C(=O)O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-hydroxymandelic acid | |
CAS RN |
13244-78-5 | |
Record name | 4-Hydroxymandelic acid, (R)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013244785 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-HYDROXYMANDELIC ACID, (R)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8NMA4Q2GDG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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